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Compound Name: (S)-propane-1,2-diol

Cat. No.: B1200883 Get Quote

For Researchers, Scientists, and Drug Development Professionals

(S)-propane-1,2-diol, a chiral chemical with significant applications in the pharmaceutical and

polymer industries, is increasingly being produced through microbial biosynthesis as a

sustainable alternative to traditional chemical synthesis. This technical guide provides an in-

depth overview of the core microbial biosynthesis pathways, metabolic engineering strategies,

and experimental methodologies for the production of (S)-propane-1,2-diol.

Core Biosynthetic Pathways
Microorganisms utilize several distinct metabolic pathways for the synthesis of (S)-propane-
1,2-diol. These can be broadly categorized into three main routes: the deoxyhexose pathway,

the methylglyoxal pathway, and the lactate pathway.

The Deoxyhexose Pathway
The deoxyhexose pathway is the primary natural route for the production of (S)-propane-1,2-
diol and utilizes 6-deoxyhexose sugars such as L-rhamnose and L-fucose as substrates.[1][2]

This pathway is typically active under anaerobic conditions.[1] The key intermediate in this

pathway is L-lactaldehyde, which is subsequently reduced to (S)-propane-1,2-diol.[1][2]

A notable example of a microorganism utilizing this pathway is the thermophilic anaerobe

Clostridium strain AK-1, which can produce (S)-propane-1,2-diol from L-rhamnose with a high

yield.[1][3]
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Deoxyhexose pathway for (S)-propane-1,2-diol production.

The Methylglyoxal Pathway
The methylglyoxal pathway is a more versatile route that can utilize common sugars like

glucose or glycerol as substrates.[1][3][4] This pathway proceeds through the key intermediate

dihydroxyacetone phosphate (DHAP), which is converted to methylglyoxal.[1][3][4]

Methylglyoxal is then reduced to either lactaldehyde or acetol, which is further reduced to

propane-1,2-diol.[1][5] The stereochemistry of the final product in this pathway is dependent on

the specificity of the reductase enzymes employed.[5] While this pathway is often associated

with the production of (R)-1,2-propanediol, it can be engineered to produce the (S)-enantiomer.

[6]

Metabolic engineering of Escherichia coli has been a primary focus for utilizing this pathway for

1,2-propanediol production.[6][7] Key enzymes often overexpressed include methylglyoxal

synthase (mgsA) and glycerol dehydrogenase (gldA).[6][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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